![molecular formula C11H15N3O B6646312 N-[6-(ethylamino)pyridin-3-yl]cyclopropanecarboxamide](/img/structure/B6646312.png)
N-[6-(ethylamino)pyridin-3-yl]cyclopropanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[6-(ethylamino)pyridin-3-yl]cyclopropanecarboxamide, commonly known as Eticlopride, is a chemical compound that belongs to the class of dopamine antagonists. It was first synthesized in the 1980s and has since then been used for various scientific research purposes.
Mechanism of Action
Eticlopride works by blocking the dopamine D2 receptors in the brain. Dopamine is a neurotransmitter that plays a crucial role in reward, motivation, and motor control. By blocking the dopamine D2 receptors, Eticlopride reduces the effects of dopamine in the brain, leading to a decrease in reward-seeking behavior and motor activity.
Biochemical and Physiological Effects
Eticlopride has been shown to have various biochemical and physiological effects in the brain. It has been shown to reduce the release of dopamine in the striatum, a region of the brain that plays a crucial role in reward and addiction. Eticlopride has also been shown to reduce the reinforcing effects of drugs of abuse, such as cocaine and amphetamine.
Advantages and Limitations for Lab Experiments
Eticlopride has several advantages for lab experiments. It is a highly selective dopamine D2 receptor antagonist, which makes it a useful tool for studying the dopamine system in the brain. Eticlopride is also relatively stable and has a long half-life, which makes it useful for in vivo experiments. However, Eticlopride has some limitations, such as its poor solubility in water and its potential to interact with other receptors in the brain.
Future Directions
There are several future directions for research on Eticlopride. One area of research could be to explore the potential therapeutic uses of Eticlopride in the treatment of addiction and other psychiatric disorders. Another area of research could be to develop new analogs of Eticlopride with improved selectivity and pharmacological properties. Additionally, more research could be done to explore the effects of Eticlopride on other neurotransmitter systems in the brain.
Conclusion
In conclusion, Eticlopride is a chemical compound that has been widely used in scientific research to study the dopamine system in the brain. It works by blocking the dopamine D2 receptors in the brain, leading to a decrease in reward-seeking behavior and motor activity. Eticlopride has several advantages for lab experiments, such as its selectivity and stability, but also has some limitations. There are several future directions for research on Eticlopride, including exploring its potential therapeutic uses and developing new analogs with improved properties.
Synthesis Methods
The synthesis of Eticlopride involves the reaction of 3-cyanopyridine with ethylamine to produce 6-(ethylamino)pyridin-3-yl)acetonitrile. This intermediate compound is then reacted with cyclopropanecarbonyl chloride in the presence of a base to produce Eticlopride.
Scientific Research Applications
Eticlopride has been widely used in scientific research to study the dopamine system in the brain. It is commonly used as a dopamine D2 receptor antagonist and is often used as a reference compound in binding studies. Eticlopride has also been used to study the role of dopamine in various physiological processes, such as reward, addiction, and motor control.
Properties
IUPAC Name |
N-[6-(ethylamino)pyridin-3-yl]cyclopropanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3O/c1-2-12-10-6-5-9(7-13-10)14-11(15)8-3-4-8/h5-8H,2-4H2,1H3,(H,12,13)(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UAGVTKDBLRRRNM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=NC=C(C=C1)NC(=O)C2CC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.